Cas no 157020-88-7 (3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one)

3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one structure
157020-88-7 structure
Product Name:3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one
CAS No:157020-88-7
MF:C12H12O3
MW:204.221883773804
CID:1335291
PubChem ID:329756003
Update Time:2025-04-20

3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one
    • 3-(1,3-benzodioxol-5-ylmethyl)cyclobutanone
    • Cyclobutanone, 3-(3,4-methylenedioxybenzyl)-
    • 3-(3,4-methylenedioxybenzyl)cyclobutanone
    • 3-Piperonylcyclobutanone
    • CTK0B0554
    • Cyclobutanone, 3-(1,3-benzodioxol-5-ylmethyl)-
    • AC1LCZ67
    • 3-(1,3-Benzodioxol-5-ylmethyl)cyclobutanone 3-(3,4-Methylenedioxybenzyl)cyclobutanone
    • AWAOUJUBBHDZRM-UHFFFAOYSA-N
    • 3-(Benzo[d][1,3]dioxol-5-ylmethyl)cyclobutanone
    • 157020-88-7
    • 3-Piperonylcyclobutanone, >=98.0% (HPLC)
    • DTXSID90346060
    • J-009367
    • AT39103
    • 3-(1,3-Benzodioxol-5-ylmethyl)cyclobutanone #
    • MDL: MFCD01570993
    • Inchi: 1S/C12H12O3/c13-10-4-9(5-10)3-8-1-2-11-12(6-8)15-7-14-11/h1-2,6,9H,3-5,7H2
    • InChI Key: AWAOUJUBBHDZRM-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC2=CC=C3C(=C2)OCO3)C1

Computed Properties

  • Exact Mass: 204.07900
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 1.93690

3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Related Literature

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